![molecular formula C3H5Cl3Si B085684 Allyltrichlorosilane CAS No. 107-37-9](/img/structure/B85684.png)
Allyltrichlorosilane
Overview
Description
Allyltrichlorosilane, or ATCS, is an organosilicon compound with the chemical formula C4H9Cl3Si. It is a colorless, volatile liquid with a characteristic odor. ATCS is used in a variety of applications, including the synthesis of polymers, organosilicon compounds, and other materials. It is also used as a reagent in organic synthesis and as a catalyst in the production of polymers. ATCS is a versatile compound with a wide range of uses in both academic and industrial settings.
Scientific Research Applications
Asymmetric Allylation of Aldehydes
Allyltrichlorosilane is used in the asymmetric allylation of aldehydes, promoted by chiral sulfoxides, resulting in homoallylic alcohols with moderate enantiomeric excesses (Massa, Malkov, Kočovský, & Scettri, 2003).
Catalysis with Pyridine N-oxide
It is catalyzed by pyridine N-oxide (+)-METHOX, leading to high enantioselectivities in the allylation of aromatic aldehydes (Malkov, Bell, Castelluzzo, & Kočovský, 2005).
Stereo-selective Allylation in DMF
Allyltrichlorosilanes react regioselectively with aldehydes in N,N-dimethylformamide (DMF) without catalyst, yielding high yields of syn and anti homoallylic alcohols (Kobayashi & Nishio, 1993).
Synthesis of Radiation-Sensitive Substances
Hydrolytic polycondensation of this compound leads to the production of octaallylsilsesquioxane and nonaallylsisesquoixane, which are oligoorganosilsesquoixane homologues with potential as radiation-sensitive substances (Martynova, Korchkov, & Semyannikov, 1983).
One-Step Regiospecific Synthesis
Allyltrichlorosilanes are prepared via a one-step regiospecific process, reacting allyl chlorides with SiCl4 and NiCp2/HMPA (catalyst) (Lefort, Simmonet, Birot, Déléris, Dunogues, & Calas, 1980).
Enantioselective Synthesis of Homoallylic Alcohols
A method for the preparation of optically active homoallylic alcohols from allyl halides using allyltrichlorosilanes generated in situ (Nakajima, Saito, & Hashimoto, 2000).
Addition to Benzoylhydrazones
Allyltrichlorosilanes react with benzoylhydrazones to afford homoallylic benzoylhydrazines, showing tolerance to steric hindrance and providing high yields of N'-tert-alkyl-N-benzoylhydrazines (Hirabayashi, Ogawa, Sugiura, & Kobayashi, 2001).
Condensation Reaction with Trichlorosilane
Allyltrichlorosilanes are formed in excellent yields through the reaction of trichlorosilane with various allylic chlorides, catalyzed by copper salts (Furuya & Sukawa, 1975).
Mechanism of Action
. . .
Mode of Action
Allyltrichlorosilane undergoes various chemical reactions, including hydrolysis, cross-coupling reactions, hydrosilylation, allylation of aldehydes and ketones, and palladium-catalyzed allylic substitutions . The SiCl_3 group undergoes the usual alcoholysis to give the trialkoxyallylsilane .
Biochemical Pathways
It is known that the compound can engage in reactions with other compounds, leading to the formation of novel products . As an electrophile, this compound readily reacts with nucleophiles like alcohols, amines, and carboxylic acids, resulting in the generation of organosilicon compounds .
Pharmacokinetics
It is known that the compound is a colorless or white low-melting solid . It was originally prepared by the Direct process, the reaction of allyl chloride with copper-silicon alloy .
Result of Action
The result of this compound’s action is the production of various organosilicon compounds . These compounds have a wide range of applications across various industries, including the production of silicone rubber, resins, coatings, and adhesives .
Action Environment
This compound reacts vigorously with water to generate gaseous HCl . Therefore, the compound’s action, efficacy, and stability can be influenced by environmental factors such as the presence of water. In a scenario where the chemical is spilled into an excess of water, half of the maximum theoretical yield of Hydrogen Chloride gas will be created in 0.29 minutes .
Safety and Hazards
Allyltrichlorosilane is highly flammable and causes severe skin burns and eye damage . It is advised to not breathe dust/fume/gas/mist/vapors/spray and to wash face, hands, and any exposed skin thoroughly after handling . Protective gloves, clothing, eye protection, and face protection should be worn when handling this compound .
Biochemical Analysis
Biochemical Properties
Allyltrichlorosilane is used as a key building block for the synthesis of various organosilicon compounds . It undergoes various chemical reactions, including hydrolysis, cross-coupling reactions, hydrosilylation, allylation of aldehydes and ketones, and palladium-catalyzed allylic substitutions
Molecular Mechanism
This compound is known to undergo various chemical reactions. For instance, the SiCl3 group undergoes the usual alcoholysis to give the trialkoxoallylsilane . In the presence of Lewis bases, this compound allylates aldehydes
Properties
IUPAC Name |
trichloro(prop-2-enyl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5Cl3Si/c1-2-3-7(4,5)6/h2H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKFSBKQQYCMCKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC[Si](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5Cl3Si | |
Record name | ALLYLTRICHLOROSILANE, STABILIZED | |
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DSSTOX Substance ID |
DTXSID3059347 | |
Record name | Silane, trichloro-2-propen-1-yl- | |
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Molecular Weight |
175.51 g/mol | |
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Physical Description |
Allyltrichlorosilane, stabilized appears as a colorless liquid with a pungent odor. Flash point of 95 °F. Corrosive to metals and tissue., Colorless liquid with a pungent, irritating odor; [Hawley] Colorless to yellow liquid; [MSDSonline] | |
Record name | ALLYLTRICHLOROSILANE, STABILIZED | |
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Record name | Allyltrichlorosilane | |
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Boiling Point |
241 °F at 760 mmHg (USCG, 1999), 117.5 °C | |
Record name | ALLYLTRICHLOROSILANE, STABILIZED | |
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Flash Point |
95 °F (USCG, 1999), 35 °C, 95 °F (35 °C) (open cup) | |
Record name | ALLYLTRICHLOROSILANE, STABILIZED | |
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Record name | Allyltrichlorosilane | |
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Density |
1.215 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.2011 g/cu cm at 20 °C, Density: 1.217 at 27 °C | |
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Record name | Allyltrichlorosilane | |
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Vapor Density |
6.05 (Air = 1) | |
Record name | Allyltrichlorosilane | |
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Vapor Pressure |
7.066 kPa (53.0 mm Hg) at 47.5 °C | |
Record name | Allyltrichlorosilane | |
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Color/Form |
Colorless liquid | |
CAS No. |
107-37-9 | |
Record name | ALLYLTRICHLOROSILANE, STABILIZED | |
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Record name | Trichloro-2-propen-1-ylsilane | |
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Record name | Allyltrichlorosilane | |
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Record name | ALLYLTRICHLOROSILANE | |
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Melting Point |
35 °C | |
Record name | Allyltrichlorosilane | |
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Retrosynthesis Analysis
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
ANone: Allyltrichlorosilane reacts with aldehydes through a nucleophilic addition mechanism. This reaction is typically catalyzed by Lewis bases, such as N,N-dimethylformamide (DMF) or chiral sulfoxides, which activate the silicon atom and facilitate the addition of the allyl group to the carbonyl carbon. This leads to the formation of homoallylic alcohols. [, , , , , ]
ANone: Homoallylic alcohols are valuable intermediates in the synthesis of various natural products, pharmaceuticals, and other complex molecules. Their versatility stems from the presence of both the hydroxyl and the alkene functionalities, which can be further elaborated using a wide range of synthetic transformations. [, ]
ANone: The molecular formula of this compound is C3H5Cl3Si, and its molecular weight is 177.5 g/mol.
ANone: While the provided research papers do not delve into detailed spectroscopic analysis, the UV absorption spectrum of this compound has been measured from 191 to 220 nm. The spectrum is broad and featureless, with the absorption cross-section increasing as the wavelength decreases. []
ANone: this compound is moisture sensitive and reacts readily with protic solvents like water and alcohols. This reaction results in the generation of HCl gas. Therefore, handling and storage under inert conditions, using dry solvents, are crucial. []
ANone: Lewis bases are crucial in these reactions as they act as catalysts. They coordinate to the silicon atom in this compound, forming a hypervalent silicon species. This enhances the nucleophilicity of the allyl group, promoting its addition to the carbonyl group of aldehydes. [, , , , , , , , , , , , , , , , ]
ANone: Various chiral catalysts have been successfully employed, including chiral sulfoxides [, ], chiral phosphoramides [], chiral bipyridine N,N′-dioxides [, , ], and chiral biscarboline N,N'-dioxides []. The choice of catalyst often influences the enantioselectivity and yield of the desired product.
ANone: Yes, research demonstrates its application in the allylation of acylhydrazones [], N-Boc and N-Cbz imines [], and even in reactions with glycidyl methacrylate to form polymers. []
ANone: Yes, quantum chemical calculations have provided valuable insights into the reaction mechanism and the role of Lewis bases in activating this compound. These calculations have shown that the activation barrier for the allylation reaction is significantly lowered in the presence of Lewis bases like DMF or HMPA. []
ANone: Yes, computational tools like AARON (Automated Alkylation Reaction Optimizer for N-oxides) can predict the stereoselectivity of allylations using various chiral bipyridine N,N′-dioxides. This approach shows promise for the design and discovery of novel catalysts. []
ANone: The stereochemical environment around the silicon center, influenced by the catalyst's structure, plays a critical role. For instance, research with bis(tetrahydroisoquinoline) N,N′‐dioxides shows that the relative configuration of the catalyst significantly affects both the yield and enantiomeric excess of the homoallylic alcohol product. []
ANone: Yes, research has explored the use of γ‐functionalized allyltrichlorosilanes. These modified reagents can introduce various functional groups to the target molecule, further expanding the synthetic utility of the allylation reaction. []
ANone: The development of highly enantioselective allylation reactions using this compound has been made possible through the combined efforts of organic chemists, computational chemists, and material scientists. This synergy has led to the discovery of novel chiral catalysts, a deeper understanding of the reaction mechanism, and the development of new synthetic methodologies. [, , ]
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